Cas no 101184-37-6 (3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-2-methyl-6-oxo-,1-methylethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-2-methyl-6-oxo-,1-methylethyl ester
• CAS No: 101184-37-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 1131026
• PubChem ID: 13537697
• Update Time: 2025-04-20

3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-2-methyl-6-oxo-,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-2-methyl-6-oxo-,1-methylethyl ester
• isopropyl 5-cyano-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• DB-319708
• UDCBITQTBCDUBZ-UHFFFAOYSA-N
• 101184-37-6
• SCHEMBL4115119

• Inchi： 1S/C11H12N2O3/c1-6(2)16-11(15)9-4-8(5-12)10(14)13-7(9)3/h4,6H,1-3H3,(H,13,14)
• InChI Key： UDCBITQTBCDUBZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C#N)C(NC=1C)=O)=O)C(C)C

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.19